Cas no 3032952-96-5 (2,4-Dichloro-1-(2-isocyanatophenoxy)benzene)

• Product Name: 2,4-Dichloro-1-(2-isocyanatophenoxy)benzene
• CAS No: 3032952-96-5
• MF: C₁₃H₇Cl₂NO₂
• MW: 280.106181383133
• CID: 6797379
• PubChem ID: 121234794
• Update Time: 2025-10-31

2,4-Dichloro-1-(2-isocyanatophenoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 3032952-96-5
• MFCD31009067
• 2,4-Dichloro-1-(2-isocyanatophenoxy)benzene

• Inchi： 1S/C13H7Cl2NO2/c14-9-5-6-12(10(15)7-9)18-13-4-2-1-3-11(13)16-8-17/h1-7H
• InChI Key： HWHADWGZOXCJCF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1C=CC=CC=1N=C=O)Cl

Computed Properties

• Exact Mass: 278.9853839g/mol
• Monoisotopic Mass: 278.9853839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 38.7Ų

Additional information on 2,4-Dichloro-1-(2-isocyanatophenoxy)benzene

2,4-Dichloro-1-(2-isocyanatophenoxy)benzene: A Comprehensive Overview

The compound with CAS No. 3032952-96-5, commonly referred to as 2,4-Dichloro-1-(2-isocyanatophenoxy)benzene, is a highly specialized aromatic compound with significant applications in various industries. This compound is characterized by its unique structure, which includes a benzene ring substituted with two chlorine atoms at the 2 and 4 positions and a 2-isocyanatophenoxy group at the 1 position. The isocyanate group attached to the phenoxy moiety plays a crucial role in determining the compound's reactivity and functionality.

Recent studies have highlighted the importance of isocyanate-containing compounds in polymer chemistry, particularly in the synthesis of polyurethanes and other high-performance materials. The phenoxy group in this compound serves as a versatile platform for further functionalization, enabling the creation of materials with tailored mechanical, thermal, and chemical properties. Researchers have demonstrated that the presence of chlorine atoms at specific positions on the benzene ring enhances the compound's stability and reactivity under various reaction conditions.

The synthesis of 2,4-Dichloro-1-(2-isocyanatophenoxy)benzene involves a multi-step process that typically begins with the chlorination of an aromatic compound followed by nucleophilic substitution or coupling reactions to introduce the isocyanate group. Recent advancements in catalytic systems and reaction conditions have significantly improved the yield and purity of this compound, making it more accessible for industrial applications.

In terms of applications, this compound is widely used as an intermediate in the production of advanced materials such as thermosetting resins and high-performance adhesives. Its ability to undergo polymerization under controlled conditions makes it an invaluable component in the development of lightweight yet durable composites. Additionally, its resistance to environmental factors such as moisture and temperature fluctuations has made it a preferred choice in aerospace and automotive industries.

From a toxicological perspective, studies have shown that isocyanate-containing compounds can pose health risks if mishandled. However, proper safety protocols and protective measures can mitigate these risks effectively. Regulatory agencies have established stringent guidelines for the handling and storage of such compounds to ensure worker safety and environmental protection.

Looking ahead, ongoing research is focused on optimizing the synthesis process of 2,4-Dichloro-1-(2-isocyanatophenoxy)benzene to reduce production costs and minimize environmental impact. Innovations in green chemistry are expected to play a pivotal role in achieving these goals while maintaining the high quality standards required for industrial applications.